2-(5-ethyl-2-thienyl)-N-[2-(4-morpholinyl)ethyl]-4-quinolinecarboxamide

• IUPAC Name: 2-(5-ethylthiophen-2-yl)-N-(2-morpholin-4-ylethyl)quinoline-4-carboxamide
• InChI: InChI=1S/C22H25N3O2S/c1-2-16-7-8-21(28-16)20-15-18(17-5-3-4-6-19(17)24-20)22(26)23-9-10-25-11-13-27-14-12-25/h3-8,15H,2,9-14H2,1H3,(H,23,26)
• InChI Key: KCFSXSBQHWJILC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(S1)C2=NC3=CC=CC=C3C(=C2)C(=O)NCCN4CCOCC4
• Molecular Formula: C22H25N3O2S
• Molecular Weight: 395.5 g/mol

Description

2-(5-ethyl-2-thienyl)-N-[2-(4-morpholinyl)ethyl]-4-quinolinecarboxamide, also known as ETC-299, is a small molecule inhibitor that has shown potential as a therapeutic agent in the treatment of cancer and other diseases.

Mechanism of Action

The exact mechanism of action of 2-(5-ethyl-2-thienyl)-N-[2-(4-morpholinyl)ethyl]-4-quinolinecarboxamide is not fully understood, but it is believed to target several signaling pathways involved in cancer cell growth and survival. This compound has been shown to inhibit the activity of several kinases, including AKT and mTOR, which are known to be involved in cancer cell proliferation and survival.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in preclinical studies. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. This compound has also been shown to inhibit angiogenesis, the process by which new blood vessels are formed, which is important for the growth and survival of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(5-ethyl-2-thienyl)-N-[2-(4-morpholinyl)ethyl]-4-quinolinecarboxamide in lab experiments is that it has shown promising results in preclinical studies as a potential therapeutic agent for cancer. However, one limitation is that more research is needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on 2-(5-ethyl-2-thienyl)-N-[2-(4-morpholinyl)ethyl]-4-quinolinecarboxamide. One area of interest is the development of more potent and selective inhibitors of the kinases targeted by this compound. Another area of interest is the development of combination therapies that include this compound and other cancer treatments, such as chemotherapy and radiation therapy. Additionally, more research is needed to fully understand the potential side effects of this compound and its long-term safety and efficacy as a therapeutic agent.

Scientific Research Applications

2-(5-ethyl-2-thienyl)-N-[2-(4-morpholinyl)ethyl]-4-quinolinecarboxamide has been studied extensively in preclinical models of cancer, where it has shown promising results as a potential therapeutic agent. It has been shown to inhibit the growth of several types of cancer cells, including breast, lung, and prostate cancer cells. This compound has also been shown to enhance the efficacy of other cancer treatments, such as chemotherapy and radiation therapy.